Cas no 627527-35-9 (1-bromo-3-ethenyl-5-fluorobenzene)

• Product Name: 1-bromo-3-ethenyl-5-fluorobenzene
• CAS No: 627527-35-9
• MF: C₈H₆BrF
• MW: 201.035645008087
• CID: 3166611
• PubChem ID: 22240108
• Update Time: 2025-05-24

1-bromo-3-ethenyl-5-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 627527-35-9
• Benzene, 1-bromo-3-ethenyl-5-fluoro-
• MFCD27926579
• EN300-705452
• 1-bromo-3-ethenyl-5-fluorobenzene
• SCHEMBL5781705
• 3-Bromo-5-fluorostyrene
• W12634
• 1-Bromo-3-fluoro-5-vinylbenzene
• A1-17302
• 1-BROMO-3-ETHENYL-5-FLUORO-BENZENE

• MDL： MFCD27926579
• Inchi： 1S/C8H6BrF/c1-2-6-3-7(9)5-8(10)4-6/h2-5H,1H2
• InChI Key： OIRAMMQQPWYJAO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C=C)=C1)F

Computed Properties

• Exact Mass: 199.96369g/mol
• Monoisotopic Mass: 199.96369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 1-bromo-3-ethenyl-5-fluorobenzene

Research Brief on 1-Bromo-3-ethenyl-5-fluorobenzene (CAS: 627527-35-9) in Chemical Biology and Pharmaceutical Applications

1-Bromo-3-ethenyl-5-fluorobenzene (CAS: 627527-35-9) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates and agrochemicals. Its unique structural features, combining a bromine substituent with a vinyl group and a fluorine atom on a benzene ring, make it a valuable building block for cross-coupling reactions and other synthetic transformations.

Recent studies have highlighted the role of 1-bromo-3-ethenyl-5-fluorobenzene in the development of novel kinase inhibitors and antimicrobial agents. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective JAK2 inhibitors, which show promise for treating myeloproliferative disorders. The compound's reactivity allows for efficient functionalization at multiple positions, enabling the rapid generation of diverse molecular libraries for high-throughput screening.

In synthetic methodology research, 1-bromo-3-ethenyl-5-fluorobenzene has been employed as a model substrate for developing new palladium-catalyzed coupling reactions. A recent breakthrough published in ACS Catalysis (2024) showcased its use in a novel photoredox/nickel dual catalytic system that achieves C-N bond formation under mild conditions. This advancement significantly improves the synthetic accessibility of fluorinated aniline derivatives, which are important pharmacophores in many drug molecules.

The compound's stability and handling characteristics have also been the subject of recent investigations. A 2024 study in Organic Process Research & Development provided detailed guidelines for the safe storage and large-scale production of 1-bromo-3-ethenyl-5-fluorobenzene, addressing previous challenges related to its potential polymerization tendency. These process chemistry improvements have facilitated its broader adoption in industrial pharmaceutical applications.

Emerging applications in radiopharmaceuticals have been reported, where the bromine atom in 1-bromo-3-ethenyl-5-fluorobenzene serves as an excellent leaving group for nucleophilic aromatic substitution with radioactive isotopes. This property has been exploited in the development of PET (positron emission tomography) tracers for neurological disorders, as described in a recent Molecular Pharmaceutics article (2024).

Looking forward, research directions for 1-bromo-3-ethenyl-5-fluorobenzene include exploring its potential in covalent inhibitor design (leveraging the reactive vinyl group) and investigating its metabolic fate in biological systems. The compound's unique combination of halogen and fluorine substituents makes it particularly interesting for studying drug metabolism and pharmacokinetics in fluorinated drug candidates.